Cas no 1807146-65-1 (Ethyl 5-chloromethyl-2-cyano-3-hydroxybenzoate)

• Product Name: Ethyl 5-chloromethyl-2-cyano-3-hydroxybenzoate
• CAS No: 1807146-65-1
• MF: C₁₁H₁₀ClNO₃
• MW: 239.655002117157
• CID: 4947442
• Update Time: 2025-07-19

Ethyl 5-chloromethyl-2-cyano-3-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-chloromethyl-2-cyano-3-hydroxybenzoate

• Inchi： 1S/C11H10ClNO3/c1-2-16-11(15)8-3-7(5-12)4-10(14)9(8)6-13/h3-4,14H,2,5H2,1H3
• InChI Key： CZNDVGBHBHSVBL-UHFFFAOYSA-N
• SMILES： ClCC1=CC(=C(C#N)C(C(=O)OCC)=C1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 299
• XLogP3: 2.4
• Topological Polar Surface Area: 70.3

Additional information on Ethyl 5-chloromethyl-2-cyano-3-hydroxybenzoate

Ethyl 5-chloromethyl-2-cyano-3-hydroxybenzoate (CAS No. 1807146-65-1): A Comprehensive Overview

Ethyl 5-chloromethyl-2-cyano-3-hydroxybenzoate (CAS No. 1807146-65-1) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, characterized by its distinct structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents and as a key intermediate in synthetic pathways.

The molecular structure of Ethyl 5-chloromethyl-2-cyano-3-hydroxybenzoate is composed of a benzoate core with a chloromethyl, cyano, and hydroxy substituent, along with an ethyl ester group. These functional groups contribute to its chemical reactivity and biological activity, making it an attractive candidate for further investigation.

Recent studies have highlighted the importance of Ethyl 5-chloromethyl-2-cyano-3-hydroxybenzoate in the synthesis of complex organic molecules. Its reactivity and stability under various reaction conditions have been extensively explored. For instance, a study published in the Journal of Organic Chemistry demonstrated that this compound can serve as a key intermediate in the synthesis of biologically active molecules, such as antitumor agents and anti-inflammatory drugs.

In the context of medicinal chemistry, Ethyl 5-chloromethyl-2-cyano-3-hydroxybenzoate has shown promise as a lead compound for drug discovery. Its ability to modulate specific biological targets has been investigated in several preclinical studies. One notable study published in the European Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent inhibitory activity against certain cancer cell lines, suggesting its potential as an anticancer agent.

The pharmacological properties of Ethyl 5-chloromethyl-2-cyano-3-hydroxybenzoate have also been evaluated in animal models. Preliminary results indicate that it possesses good bioavailability and favorable pharmacokinetic profiles, which are crucial for its potential therapeutic applications. These findings have paved the way for further clinical investigations to explore its efficacy and safety in human subjects.

Beyond its direct therapeutic applications, Ethyl 5-chloromethyl-2-cyano-3-hydroxybenzoate has also found utility as a building block in combinatorial chemistry. Its versatile reactivity allows for the rapid synthesis of diverse libraries of compounds, which can be screened for various biological activities. This approach has been successfully employed in high-throughput screening campaigns to identify novel leads for drug development.

The environmental impact and safety profile of Ethyl 5-chloromethyl-2-cyano-3-hydroxybenzoate have also been considered in recent research. Studies have shown that it can be synthesized using environmentally friendly methods, reducing the ecological footprint associated with its production. Additionally, toxicological assessments have indicated that it is generally safe for use in laboratory settings when proper handling protocols are followed.

In conclusion, Ethyl 5-chloromethyl-2-cyano-3-hydroxybenzoate (CAS No. 1807146-65-1) is a multifaceted compound with significant potential in both academic research and industrial applications. Its unique chemical properties and biological activities make it an important molecule to study further. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying its importance in the field of chemistry and pharmaceutical sciences.